Cas no 10596-19-7 (Phosphonic acid,(2-phenylethylidene)bis- (9CI))

Phosphonic acid,(2-phenylethylidene)bis- (9CI) structure
10596-19-7 structure
Product Name:Phosphonic acid,(2-phenylethylidene)bis- (9CI)
CAS No:10596-19-7
MF:C8H12O6P2
MW:266.124804496765
CID:151684
PubChem ID:193462
Update Time:2025-04-19

Phosphonic acid,(2-phenylethylidene)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,(2-phenylethylidene)bis- (9CI)
    • (2-phenyl-1-phosphonoethyl)phosphonic acid
    • benzylmethylenediphosphonic acid
    • (2-phenylethane-1,1-diyl)bis(phosphonic acid)
    • (2-Phenylethylidene)bis(phosphonic acid)
    • 10596-19-7
    • DTXSID80147442
    • CHEMBL33616
    • J-510259
    • SCHEMBL7158870
    • Inchi: 1S/C8H12O6P2/c9-15(10,11)8(16(12,13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,9,10,11)(H2,12,13,14)
    • InChI Key: LKGJFSBVIBNBPW-UHFFFAOYSA-N
    • SMILES: P(C(CC1C=CC=CC=1)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 266.01096
  • Monoisotopic Mass: 266.01091209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06

Phosphonic acid,(2-phenylethylidene)bis- (9CI) Related Literature

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